Cas no 175698-08-5 (2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI))

2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI) structure
175698-08-5 structure
Product Name:2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI)
CAS No:175698-08-5
MF:C9H17NO
MW:155.237382650375
CID:112129
PubChem ID:10606999
Update Time:2025-04-18

2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI)
    • SCHEMBL6732401
    • 3-Ethyl-3-isopropylpyrrolidin-2-one
    • 3-ethyl-3-propan-2-ylpyrrolidin-2-one
    • 175698-08-5
    • CHEMBL56839
    • InChI=1/C9H17NO/c1-4-9(7(2)3)5-6-10-8(9)11/h7H,4-6H2,1-3H3,(H,10,11
    • Inchi: 1S/C9H17NO/c1-4-9(7(2)3)5-6-10-8(9)11/h7H,4-6H2,1-3H3,(H,10,11)
    • InChI Key: NFFVWPBBTGYZTI-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)(CCN1)C(C)C

Computed Properties

  • Exact Mass: 155.131014166g/mol
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.1Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd